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Physicochemical Properties & Solubility Data

The table below summarizes the available key data for Antibacterial agent 157 (CAS No. 2573134-85-5),

which is crucial for troubleshooting solubility problems [1].

Property Description

Molecular Formula C26H23BrF4N2O3

Molecular Weight 567.37 g/mol

CAS Number 2573134-85-5

Appearance Solid at room temperature

Common Solvents May dissolve in DMSO; other options include H2O, Ethanol, or DMF.

Suggested Solubilization Strategies

Based on the manufacturer's information, here are potential formulation strategies to prevent or resolve

precipitation [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s12861167?utm_src=pdf-body
https://www.smolecule.com/products/s12861167?utm_src=pdf-interest
https://www.smolecule.com/products/s12861167?utm_src=pdf-body
https://www.peptidedb.com/products/Antibacterial-agent-157.html
https://www.peptidedb.com/products/Antibacterial-agent-157.html
https://www.smolecule.com/products/s12861167?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Stock Solution Preparation: Dissolve the product in a minute amount of a high-quality solvent like

DMSO to create a concentrated stock solution before diluting it into your final experimental system.
Injectable Formulations: For in vivo studies, several solvent systems can be explored. Testing these

with a small amount of the product is recommended to avoid sample loss.
Formulation 1: DMSO : Tween 80 : Saline = 10 : 5 : 85

Formulation 2: DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45
Formulation 4: DMSO : 20% SBE-β-CD in saline = 10 : 90

Oral Formulations: For animal studies, you can suspend the compound in 0.5% CMC Na
(carboxymethylcellulose sodium) or dissolve it in PEG400.

Experimental Troubleshooting Workflow

The following diagram outlines a logical approach to systematically troubleshoot precipitation issues with

your compound.
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Key Considerations for Your Experiments
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Start Small: The manufacturer strongly advises testing all formulations with a minute amount of the
product first to avoid unnecessary loss of the valuable compound [1].
Fresh is Best: For in vivo work, always use freshly prepared formulations right before

administration to ensure stability and consistency of your results [1].
Consult Literature: The primary research article referenced by the vendor is a critical resource.

Reviewing it may provide specific context or handling notes from the chemists who synthesized the
compound [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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